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Compound of Interest

Compound Name: Cy5 alkyne

Cat. No.: B8234907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Cy5 alkyne, a far-red fluorescent probe

widely utilized in biological research. We will delve into its core photophysical properties,

provide detailed experimental protocols for its application in click chemistry, and explore its use

in studying cellular signaling pathways.

Core Concepts: Photophysical Properties of Cy5
Alkyne
Cy5 alkyne is a member of the cyanine dye family, characterized by its high molar extinction

coefficient and good quantum yield, making it a bright and photostable fluorophore.[1][2] Its

fluorescence emission in the far-red region of the spectrum is particularly advantageous for

biological imaging, as it minimizes autofluorescence from endogenous cellular components.[3]

The alkyne functional group enables its covalent attachment to azide-modified biomolecules via

the highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC),

commonly known as "click chemistry".[1][4]

The spectral properties of Cy5 alkyne are nearly identical to those of other Cy5-based dyes

and Alexa Fluor® 647.[4][5] Its fluorescence is stable over a broad pH range, from 4 to 10.[4][5]

Table 1: Photophysical Properties of Cy5 Alkyne
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Property Value Reference(s)

Excitation Maximum (λex) ~646 - 650 nm [1][2][6]

Emission Maximum (λem) ~662 - 680 nm [1][2][6]

Molar Extinction Coefficient (ε) ~250,000 cm⁻¹M⁻¹ [1][4][6]

Fluorescence Quantum Yield

(Φ)
~0.2 [1][6]

Recommended Laser Lines 633 nm, 647 nm [4][5]

Table 2: Comparison of Cy5 Alkyne and Alexa Fluor® 647 Alkyne

For researchers selecting a far-red fluorescent alkyne, a comparison with the commonly used

Alexa Fluor® 647 alkyne is often necessary. While spectrally very similar, there can be subtle

differences in photostability and brightness in specific applications.

Property Cy5 Alkyne
Alexa Fluor® 647
Alkyne

Reference(s)

Excitation Maximum

(λex)
~646 - 650 nm ~650 nm [1][7]

Emission Maximum

(λem)
~662 - 680 nm ~665 nm [1][7]

Molar Extinction

Coefficient (ε)
~250,000 cm⁻¹M⁻¹ ~239,000 cm⁻¹M⁻¹ [4][7]

Fluorescence

Quantum Yield (Φ)
~0.2

Generally considered

higher
[1][8]

Photostability Good
Generally considered

higher
[8][9]

Experimental Applications and Protocols
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The primary application of Cy5 alkyne is its use in click chemistry to label and visualize azide-

modified biomolecules. This is often achieved through metabolic labeling, where cells are

incubated with a precursor molecule containing an azide group, which is then incorporated into

a specific class of biomolecules (e.g., proteins, glycans, lipids).

General Workflow for Metabolic Labeling and Click
Chemistry
The following diagram illustrates the general workflow for labeling and detecting biomolecules

using metabolic incorporation of an azide-containing precursor followed by click chemistry with

Cy5 alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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